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Compound of Interest

Compound Name: 1-(Trimethylsilyl)-1-propyne

Cat. No.: B132021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core physical properties of 1-
(Trimethylsilyl)-1-propyne (TMS-propyne). A silylated alkyne, this compound is a versatile

building block in organic synthesis, particularly in the construction of complex molecules for

pharmaceutical and materials science applications. This document compiles and presents key

physical data in a structured format, details generalized experimental protocols for their

determination, and includes visualizations to illustrate the relationships between these

properties and the workflows for their characterization.
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Identifier Value

Chemical Name 1-(Trimethylsilyl)-1-propyne

Synonyms

Trimethyl(prop-1-yn-1-yl)silane, 1-

Propynyltrimethylsilane,

Methyl(trimethylsilyl)acetylene

CAS Number 6224-91-5[1][2]

Molecular Formula C₆H₁₂Si[1][3]

Molecular Weight 112.24 g/mol [1][2]

Chemical Structure CH₃C≡CSi(CH₃)₃[1]

InChI Key DCGLONGLPGISNX-UHFFFAOYSA-N[1]

SMILES CC#C--INVALID-LINK--(C)C[1]

Physical and Chemical Properties
1-(Trimethylsilyl)-1-propyne is a clear, colorless liquid at room temperature.[3][4] It is miscible

with common organic solvents such as toluene.[3][4]

Tabulated Physical Properties
The following table summarizes the key quantitative physical properties of 1-(Trimethylsilyl)-1-
propyne.

Property Value Reference Conditions

Boiling Point 99-100 °C (lit.)[1][2][5]

Melting Point -69 °C [3][5]

Density 0.758 g/mL at 25 °C (lit.)[1][2]

Refractive Index (n20/D) 1.417 (lit.)[1][2]

Vapor Density >1 (vs air)[1][2]

Flash Point 4 °C (39.2 °F) closed cup[2]
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Safety Information
Hazard Statement GHS Pictogram Signal Word

H225: Highly flammable liquid

and vapor.[2][6]
GHS02 Danger[2][6]

H315: Causes skin irritation.[6]

H319: Causes serious eye

irritation.[6]

For detailed safety and handling information, refer to the Material Safety Data Sheet (MSDS).

Experimental Protocols
This section outlines generalized, standard laboratory procedures for the determination of the

key physical properties of liquid organic compounds like 1-(Trimethylsilyl)-1-propyne.

Boiling Point Determination (Thiele Tube Method)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure.

Apparatus:

Thiele tube

Thermometer (0-250 °C)

Capillary tube (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Mineral oil or silicone oil

Procedure:
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A small amount of 1-(Trimethylsilyl)-1-propyne is placed in the small test tube.

The capillary tube is placed in the test tube with the open end submerged in the liquid.

The test tube is attached to the thermometer and placed in the Thiele tube containing the

heating oil.

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge

from the capillary tube.

Heating is discontinued when a steady stream of bubbles is observed.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube as the apparatus cools.[7]

Density Measurement (Pycnometer Method)
The density is determined by measuring the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance

Constant temperature bath

Procedure:

The empty, clean, and dry pycnometer is weighed on the analytical balance.

The pycnometer is filled with 1-(Trimethylsilyl)-1-propyne, ensuring no air bubbles are

trapped.

The filled pycnometer is placed in a constant temperature bath (e.g., 25 °C) to allow the

liquid to reach thermal equilibrium.

The pycnometer is removed from the bath, carefully dried on the outside, and weighed

again.
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The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a measure of how light propagates through the substance.

Apparatus:

Abbe refractometer

Constant temperature water circulator (e.g., at 20 °C)

Dropper

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., acetone) and

allowed to dry.

A few drops of 1-(Trimethylsilyl)-1-propyne are placed on the surface of the measuring

prism.

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into sharp focus.

The handwheel is turned to center the dividing line on the crosshairs.

The refractive index is read from the instrument's scale.[3]

Spectroscopic Analysis
Sample Preparation:

Approximately 5-25 mg of 1-(Trimethylsilyl)-1-propyne is dissolved in a deuterated solvent

(e.g., CDCl₃) in a small vial.[8][9]

The solution is filtered through a pipette with a small cotton plug into a clean NMR tube to a

height of about 4-5 cm.[8]
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A small amount of a reference standard, such as tetramethylsilane (TMS), may be added.

Data Acquisition (¹H and ¹³C NMR):

The NMR tube is placed in the spectrometer.

The magnetic field is shimmed to achieve homogeneity.

For ¹H NMR, a standard pulse sequence is used to acquire the spectrum.

For ¹³C NMR, a proton-decoupled pulse sequence is typically used.[10] The number of scans

is increased to obtain an adequate signal-to-noise ratio due to the low natural abundance of

¹³C.[10]

¹H NMR Data (400 MHz, CDCl₃):

δ 1.87 ppm (s, 3H, -C≡C-CH₃)

δ 0.14 ppm (s, 9H, -Si(CH₃)₃)[11]

¹³C NMR Data: Spectra are available in public databases for reference.[7][12]

Sample Preparation (Neat Liquid):

A drop of 1-(Trimethylsilyl)-1-propyne is placed on the surface of a clean, dry salt plate

(e.g., NaCl or KBr).[13]

A second salt plate is placed on top to create a thin liquid film.[13]

Data Acquisition:

A background spectrum of the empty spectrometer is recorded.

The "sandwich" of salt plates containing the sample is placed in the sample holder.

The IR spectrum is recorded. The instrument software automatically subtracts the

background spectrum.[14]
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Key IR Absorptions: Characteristic peaks for the C≡C and Si-C bonds are expected. IR spectra

are available in public databases.[15]

Sample Introduction and Ionization:

A small amount of the liquid sample is introduced into the mass spectrometer, often via direct

infusion or coupled with a gas chromatograph (GC-MS).

In the ion source, the molecules are ionized, typically by electron impact (EI), which may

cause fragmentation.[16]

Mass Analysis and Detection:

The resulting ions are accelerated and separated based on their mass-to-charge (m/z) ratio

by a mass analyzer.[16]

The detector records the abundance of each ion at a specific m/z value.

Expected Mass Spectrum: The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of the compound, as well as fragment ions. Mass spectra are available

in public databases for reference.[17]
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Caption: Interrelation of the physical properties of 1-(Trimethylsilyl)-1-propyne.
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Caption: Workflow for the physical characterization of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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